Cas no 50530-49-9 (Propanedioic acid, 2-thienyl-)
Propanedioic acid, 2-thienyl- structure
Product Name:Propanedioic acid, 2-thienyl-
CAS No:50530-49-9
MF:C7H6O4S
MW:186.185141086578
CID:364711
PubChem ID:15607089
Update Time:2025-04-19
Propanedioic acid, 2-thienyl- Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, 2-thienyl-
- 2-thiophen-2-ylpropanedioic acid
- OIJPSMYQMUNKSB-UHFFFAOYSA-N
- (Thiophen-2-yl)propanedioic acid
- DTXSID70575659
- 50530-49-9
- SCHEMBL2305731
- thien-2-ylmalonic acid
- 2-(2-thienyl)-malonic acid
-
- Inchi: 1S/C7H6O4S/c8-6(9)5(7(10)11)4-2-1-3-12-4/h1-3,5H,(H,8,9)(H,10,11)
- InChI Key: OIJPSMYQMUNKSB-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(C(=O)O)C(=O)O
Computed Properties
- Exact Mass: 185.99868
- Monoisotopic Mass: 185.99867984g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 74.6
Propanedioic acid, 2-thienyl- Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
50530-49-9 (Propanedioic acid, 2-thienyl-) Related Products
- 54955-39-4(2-(Thiophen-2-yl)propanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk